Cas no 2172258-75-0 (2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one)

• Product Name: 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one
• CAS No: 2172258-75-0
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 5854002
• PubChem ID: 165842180
• Update Time: 2025-11-01

2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one
• 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}pentan-3-one
• 2172258-75-0
• EN300-1290327

• Inchi： 1S/C12H18O2S/c1-4-10-6-7-11(14-10)8-15-9(3)12(13)5-2/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： TWTSFTYUDJOAQS-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)C(C)C(CC)=O

Computed Properties

• Exact Mass: 226.10275099g/mol
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one

Comprehensive Overview of 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one (CAS No. 2172258-75-0)

The compound 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one (CAS No. 2172258-75-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This furan-derived compound features a methylsulfanyl group attached to a pentan-3-one backbone, making it a subject of interest in fields such as flavor chemistry, fragrance development, and pharmaceutical intermediates. Its molecular formula and precise structure have been validated through advanced analytical techniques, including NMR spectroscopy and mass spectrometry.

One of the most intriguing aspects of 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one is its potential role in sustainable chemistry. With growing consumer demand for eco-friendly products, researchers are exploring how this compound can be synthesized using green chemistry principles. For instance, its furan ring can be derived from biomass, aligning with the global shift toward renewable resources. This aligns with popular search queries such as "green alternatives to synthetic chemicals" and "biomass-derived flavor compounds," which reflect broader industry trends.

In the realm of flavor and fragrance, 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one is being studied for its potential to impart unique sensory characteristics. The compound's sulfanyl group may contribute to umami or savory notes, making it a candidate for enhancing plant-based meat alternatives—a hot topic in the food industry. Searches like "new flavor enhancers 2024" and "sustainable food additives" highlight the relevance of this research.

From a pharmaceutical perspective, the compound's heterocyclic structure suggests possible bioactivity. While not a drug itself, it could serve as a building block for drug discovery, particularly in designing molecules with improved metabolic stability. This ties into frequent searches such as "novel heterocyclic compounds in medicine" and "drug intermediate synthesis," which are highly relevant to academic and industrial chemists.

The synthesis of 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one often involves multi-step organic reactions, including alkylation and thioether formation. Researchers are optimizing these processes to improve yield and purity, addressing common challenges like "scaling up organic synthesis" and "reducing byproducts in chemical reactions." These keywords are frequently searched by professionals seeking process optimization strategies.

In analytical chemistry, the compound's chromatographic behavior and spectral properties are well-documented, aiding in its identification and quantification. Techniques such as HPLC and GC-MS are commonly employed, reflecting the importance of "advanced analytical methods for organic compounds" in modern laboratories.

As the scientific community continues to explore 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one, its potential applications in material science are also being investigated. For example, its furan moiety could be leveraged in designing bio-based polymers, a topic gaining traction under search terms like "sustainable polymer chemistry" and "furan-containing materials."

In summary, 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-one (CAS No. 2172258-75-0) represents a versatile compound with cross-disciplinary relevance. Its alignment with sustainability, flavor innovation, and pharmaceutical research ensures its continued prominence in scientific discourse. By addressing high-interest topics like "green chemistry" and "flavor enhancers," this overview underscores the compound's significance in both academic and industrial settings.